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Compound of Interest

Compound Name: Ethyl 4-formylbenzoate

Cat. No.: B051194

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals handling Ethyl 4-
formylbenzoate. Adherence to these procedures is essential for ensuring a safe laboratory
environment and proper disposal of chemical waste.

Ethyl 4-formylbenzoate is a chemical compound that requires careful handling due to its
potential health hazards. The following guidelines are based on available safety data and best
practices for laboratory operations.

Essential Safety and Handling Information

Proper handling and storage are paramount to mitigating the risks associated with Ethyl 4-
formylbenzoate. This section outlines the necessary personal protective equipment (PPE),
engineering controls, and step-by-step procedures for safe use and emergency preparedness.

Table 1: Quantitative Data for Ethyl 4-formylbenzoate
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Property Value
Molecular Formula C10H1003
Molecular Weight 178.19 g/mol

Physical Form

Liquid or white to off-white powder/crystalline

powder
Boiling Point 142 °C @ 13 Torr
Melting Point 138-140 °C or 152-156°C[1]
Flash Point 128.8 °C[1]
Density 1.145 g/cm3[1]
Signal Word Warning[2]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[2]

Operational Plan: Step-by-Step Handling

Procedures

1.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled as Ethyl 4-formylbenzoate.

Ensure the Safety Data Sheet (SDS) is accessible.

. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]
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Store separately from foodstuff containers.[1]

. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1][3][4]

Avoid inhalation of vapors or dust.[3][4]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]

Ensure an eyewash station and safety shower are readily accessible.[3][4]

. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal. For large spills, evacuate the area and follow emergency
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response protocols. Avoid dust formation.[3]

Disposal Plan

All waste containing Ethyl 4-formylbenzoate must be handled as hazardous waste.

» Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated, properly labeled, and sealed hazardous waste container.

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of
down the drain.

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling Ethyl 4-formylbenzoate
from receipt to disposal.
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Caption: Workflow for the safe handling of Ethyl 4-formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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